7-(3-morpholin-4-ylpropyl)-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(3-morpholin-4-ylpropyl)-4-phenyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C21H22N6O2/c28-20-17-15-22-21-23-19(16-5-2-1-3-6-16)24-27(21)18(17)7-10-26(20)9-4-8-25-11-13-29-14-12-25/h1-3,5-7,10,15H,4,8-9,11-14H2
• InChI Key: VQVQBRPBFNQPGS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN2C=CC3=C(C2=O)C=NC4=NC(=NN34)C5=CC=CC=C5
• Molecular Formula: C21H22N6O2
• Molecular Weight: 390.4 g/mol

Description

This compound belongs to the pyrido-triazolopyrimidinone class, characterized by a fused bicyclic core (pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6-one) with two key substituents:

• Position 2: A phenyl ring, enhancing lipophilicity and π-π stacking capabilities.

Preparation Methods

The synthesis of 7-(3-morpholin-4-ylpropyl)-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine core, followed by the introduction of the phenyl and morpholin-4-ylpropyl groups. Common reagents used in these reactions include various halogenated intermediates, bases, and solvents such as dimethylformamide (DMF) and dichloromethane (DCM). Industrial production methods may involve optimization of reaction conditions to improve yield and purity, including temperature control, reaction time, and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

7-(3-morpholin-4-ylpropyl)-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Hydrolysis: The compound can undergo hydrolysis under acidic or basic conditions, leading to the breakdown of the morpholin-4-ylpropyl group.

Common reagents and conditions used in these reactions include acids, bases, and various organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

7-(3-morpholin-4-ylpropyl)-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reference compound in analytical studies.

Biology: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

The following compounds share the triazolopyrimidinone core but differ in substituents and biological profiles:

Compound Name	Position 2 Substituent	Position 7 Substituent	Synthesis Method	Reported Activity/Notes
7-(3-morpholin-4-ylpropyl)-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one (Target Compound)	Phenyl	3-morpholin-4-ylpropyl	Not specified in evidence	Hypothesized kinase modulation
2-Amino-6-(3-chlorobenzyl)-5-heptyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one (Compound 33)	3-Chlorobenzyl	Heptyl chain	BMIM-PF6 ionic liquid-mediated	Pharmacologically evaluated (unspecified)
7-(2-Furylmethyl)-2-(3-pyridinyl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one	3-Pyridinyl	2-Furylmethyl	Not detailed in evidence	Structural analog with heteroaromatic substituents

Key Observations:

Chlorine in Compound 33 may improve membrane permeability but could increase toxicity .

Position 7 Modifications: The morpholinylpropyl group in the target compound likely improves water solubility compared to the lipophilic heptyl chain in Compound 33.